Cas no 863868-27-3 (Acetamide,N-[4-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-)

Acetamide,N-[4-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- structure
863868-27-3 structure
Product Name:Acetamide,N-[4-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
CAS No:863868-27-3
MF:C15H19BN2O3
MW:286.133963823318
CID:1849720
PubChem ID:56973104
Update Time:2025-04-21

Acetamide,N-[4-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[4-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
    • N-[4-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
    • DTXSID60719883
    • AKOS025296101
    • acetamide,n-[4-cyano-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]-
    • N-(4-CYANO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL) PHENYL)ETHANAMIDE
    • 863868-27-3
    • Inchi: 1S/C15H19BN2O3/c1-10(19)18-12-7-6-11(9-17)13(8-12)16-20-14(2,3)15(4,5)21-16/h6-8H,1-5H3,(H,18,19)
    • InChI Key: XBZMNRKTGZACIO-UHFFFAOYSA-N
    • SMILES: O1B(C2C(C#N)=CC=C(C=2)NC(C)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 286.1488726g/mol
  • Monoisotopic Mass: 286.1488726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.4Ų

Acetamide,N-[4-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Related Literature

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